Cas no 13437-24-6 (1,3,5-Triazine-2,4,6-triamine, N,N',N''-tris[4-(phenylamino)phenyl]-)

1,3,5-Triazine-2,4,6-triamine, N,N',N''-tris[4-(phenylamino)phenyl]- structure
13437-24-6 structure
Product Name:1,3,5-Triazine-2,4,6-triamine, N,N',N''-tris[4-(phenylamino)phenyl]-
CAS No:13437-24-6
MF:C39H33N9
MW:627.739626646042
CID:95808
PubChem ID:15207011
Update Time:2025-04-18

1,3,5-Triazine-2,4,6-triamine, N,N',N''-tris[4-(phenylamino)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazine-2,4,6-triamine, N,N',N''-tris[4-(phenylamino)phenyl]-
    • 2-N,4-N,6-N-tris(4-anilinophenyl)-1,3,5-triazine-2,4,6-triamine
    • N~2~,N~4~,N~6~-Tris(4-anilinophenyl)-1,3,5-triazine-2,4,6-triamine
    • 13437-24-6
    • SCHEMBL18123046
    • DTXSID90570000
    • Inchi: 1S/C39H33N9/c1-4-10-28(11-5-1)40-31-16-22-34(23-17-31)43-37-46-38(44-35-24-18-32(19-25-35)41-29-12-6-2-7-13-29)48-39(47-37)45-36-26-20-33(21-27-36)42-30-14-8-3-9-15-30/h1-27,40-42H,(H3,43,44,45,46,47,48)
    • InChI Key: XZXZSHXRXHQXCD-UHFFFAOYSA-N
    • SMILES: N(C1N=C(N=C(N=1)NC1C=CC(=CC=1)NC1C=CC=CC=1)NC1C=CC(=CC=1)NC1C=CC=CC=1)C1C=CC(=CC=1)NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 627.28589209g/mol
  • Monoisotopic Mass: 627.28589209g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 48
  • Rotatable Bond Count: 12
  • Complexity: 754
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.2
  • Topological Polar Surface Area: 111Ų
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